2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol

• IUPAC Name: 2-[1-[(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol
• InChI: InChI=1S/C16H22N2O2S/c1-12-14(17-16(20-12)15-5-3-9-21-15)11-18-7-2-4-13(10-18)6-8-19/h3,5,9,13,19H,2,4,6-8,10-11H2,1H3
• InChI Key: JCGAKFNISRWOHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CS2)CN3CCCC(C3)CCO
• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol

Description

2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a piperidine derivative that has been synthesized using a specific method.

Mechanism of Action

The exact mechanism of action of 2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. It may also interact with specific receptors in the brain to produce its effects.
Biochemical and Physiological Effects:
2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anxiolytic and antidepressant effects. Additionally, it has been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol in lab experiments is its potential therapeutic applications. It may be useful in the development of new treatments for pain, inflammation, anxiety, and depression-related disorders. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol. One direction is to further study its mechanism of action to better understand how it produces its effects. Another direction is to study its potential use in the treatment of other disorders such as neurodegenerative diseases and addiction. Additionally, research could focus on developing more efficient synthesis methods to produce the compound.

Synthesis Methods

2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol is synthesized using a method that involves the reaction of 2-(2-bromoethyl)thiophene with 5-methyl-2-((piperidin-3-yl)methyl)-1,3-oxazole-4-carbaldehyde. This reaction results in the formation of the desired compound. The synthesis method has been optimized to achieve a high yield and purity of the compound.

Scientific Research Applications

2-[1-[(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]ethanol has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been studied for its potential use as an antidepressant and anxiolytic agent.